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Conteltinib is a small molecule kinase inhibitor with the chemical formula C32H45N9O3S and a molecular

weight of 635.82 g/mol [1] [2]. The following table summarizes its critical storage and handling parameters.

Table 1: Conteltinib (CT-707) Storage and Handling Summary

Parameter Specification Rationale & Notes

Recommended
Storage (Powder)

-20°C [1] [2] Standard condition for long-term
stability of small molecules.

Recommended
Storage (Solution)

-80°C [2] Lower temperature mitigates
solvent-related degradation.

Storage Environment Cool, well-ventilated area; tightly
sealed container [1] [2].

Protects from moisture and
environmental contaminants.

Light Sensitivity Protect from light [1] [2]. Standard practice to prevent
photodegradation.

Incompatible Materials Strong acids, strong alkalis, strong
oxidizing/reducing agents [1] [2].

Prevents hazardous reactions or
compound decomposition.

Form Solid (powder) [1] [2] -

CAS Number 1384860-29-0 [1] [2] -
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Detailed Handling & Safety Protocols

Personal Protective Equipment (PPE)

Eye protection: Safety goggles with side-shields.

Hand protection: Protective gloves.
Skin and body protection: Impervious clothing.

Respiratory protection: A suitable respirator is recommended, especially to avoid inhaling dust or
aerosols [1] [2].

Safe Handling Procedures

Handling Precautions: Avoid inhalation, contact with eyes and skin. Use only in areas with
appropriate exhaust ventilation and avoid dust and aerosol formation [1] [2].

First Aid Measures:
Inhalation: Relocate to fresh air. Administer CPR if breathing is difficult, avoiding mouth-to-

mouth resuscitation.
Skin contact: Rinse thoroughly with large amounts of water. Remove contaminated clothing

and seek medical attention.
Eye contact: Flush immediately with large amounts of water for several minutes, removing

contact lenses if present. Seek prompt medical attention.
Ingestion: Rinse mouth with water if conscious. Do NOT induce vomiting. Seek immediate

medical attention [1] [2].

Accidental Spill Response

Use full personal protective equipment.

Absorb solutions with a finely-powdered liquid-binding material (e.g., diatomite).
Decontaminate surfaces and equipment by scrubbing with alcohol.

Avoid releasing the material into the environment. Collect and dispose of contaminated material
according to local, state, and federal regulations [1] [2].

Experimental Stability Assessment Protocol

The following workflow outlines a general procedure for assessing the stability of Conteltinib under various

storage conditions. This is critical for establishing validated in-house storage periods for stock solutions.
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Storage Conditions (Test in Parallel)

Prepare Conteltinib Solutions

Aliquot into vials

Assign storage conditions

Store for predetermined timeCondition 1:
-20°C

Condition 2:
4°C

Condition 3:
25°C

Condition 4:
-80°C (Control)

Analyze samples (HPLC)

Compare peak area/
retention time

Conclude on stability

Click to download full resolution via product page

Workflow Title: Experimental Stability Assessment for Conteltinib

Materials and Methods

HPLC Analysis: Utilize a validated HPLC method. A referenced method for a similar tyrosine kinase
inhibitor, Alectinib, used a C18 column, a UV detector set at 339 nm, and a mobile phase of

acetonitrile and water (or a buffer like ammonium formate) in a gradient elution. The method should
be validated for linearity, precision, and accuracy [3].
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Sample Preparation: Prepare a stock solution of Conteltinib in a suitable solvent like DMSO (in

which it is highly soluble, ~4500 mg/L) [3]. Create aliquots and store them under the conditions to be
tested (e.g., -80°C, -20°C, 4°C, 25°C) and for different durations (e.g., 1 day, 1 week, 1 month, 3

months).
Analysis: At each time point, analyze the aliquots alongside a freshly prepared standard. Monitor for

changes in the chromatographic profile, such as a decrease in the main peak area or the appearance
of new peaks, which indicate degradation [3].

Application Notes for Researchers

Solubility for Stock Solutions: For preparing concentrated stock solutions, Conteltinib shows the
highest solubility in DMSO (approximately 4500 mg/L). It is also reasonably soluble in methanol

(~1990 mg/L) and chloroform (~620 mg/L). Its aqueous solubility is very low (~10 µg/mL) [3].
Therefore, DMSO is the recommended solvent for most biological assay applications.

pH Considerations: While specific pH-solubility data for Conteltinib is unavailable in the search
results, related kinase inhibitors can be unstable at extreme pH levels [3]. Buffering stock solutions to

a neutral pH is generally advisable unless experimental conditions dictate otherwise.
Use and Disposal: This compound is for research use only and is not for human or veterinary use

[1]. It is harmful if swallowed and very toxic to aquatic life [2]. Dispose of waste and contaminated
material in accordance with all local, federal, and state regulations [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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